molecular formula C16H12N2O3S B2397902 N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide CAS No. 868377-65-5

N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide

Cat. No. B2397902
CAS RN: 868377-65-5
M. Wt: 312.34
InChI Key: UGXPLHVCKJGHAY-MSUUIHNZSA-N
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Description

N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research for its ability to selectively damage dopaminergic neurons in the brain. MPTP was first discovered in the 1970s when a group of drug users in California developed Parkinson's disease-like symptoms after using a contaminated batch of a synthetic heroin. It was later found that the contaminant was MPTP, which caused irreversible damage to the dopamine-producing neurons in the brain.

properties

IUPAC Name

N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide
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InChI

InChI=1S/C16H12N2O3S/c1-3-9-18-14-11(20-2)6-4-8-13(14)22-16(18)17-15(19)12-7-5-10-21-12/h1,4-8,10H,9H2,2H3
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InChI Key

UGXPLHVCKJGHAY-UHFFFAOYSA-N
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Canonical SMILES

COC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=CO3)N2CC#C
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Molecular Formula

C16H12N2O3S
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Molecular Weight

312.3 g/mol
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Product Name

N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide

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